Cas no 60696-24-4 (1-(hydroxymethyl)-3-octadecylurea)
60696-24-4 structure
Product Name:1-(hydroxymethyl)-3-octadecylurea
CAS No:60696-24-4
MF:C20H42N2O2
MW:342.559686183929
CID:953357
PubChem ID:108998
Update Time:2025-04-19
1-(hydroxymethyl)-3-octadecylurea Chemical and Physical Properties
Names and Identifiers
-
- 1-(hydroxymethyl)-3-octadecylurea
- N-(Hydroxymethyl)-N'-octadecylurea
- N-Methylol-N'-stearylurea
- Urea, N-(hydroxymethyl)-N'-octadecyl-
- SCHEMBL11343988
- 60696-24-4
- DTXSID9069421
- EINECS 262-381-1
- DB-290890
- NS00020321
- AZJVWYOHZJOLDE-UHFFFAOYSA-N
-
- Inchi: 1S/C20H42N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-20(24)22-19-23/h23H,2-19H2,1H3,(H2,21,22,24)
- InChI Key: AZJVWYOHZJOLDE-UHFFFAOYSA-N
- SMILES: O=C(NCO)NCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 342.32486
- Monoisotopic Mass: 342.324628587g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 18
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.6
- Topological Polar Surface Area: 61.4Ų
Experimental Properties
- PSA: 61.36
1-(hydroxymethyl)-3-octadecylurea Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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